2,2'-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan}

• CAS No.: 61093-47-8
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-[1-(furan-2-yl)ethyl]-5-[1-[5-[1-(furan-2-yl)ethyl]furan-2-yl]ethyl]furan
• InChI: InChI=1S/C22H22O4/c1-14(17-6-4-12-23-17)19-8-10-21(25-19)16(3)22-11-9-20(26-22)15(2)18-7-5-13-24-18/h4-16H,1-3H3
• InChI Key: OBSVYRWHTSDGED-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)C2=CC=C(O2)C(C)C3=CC=C(O3)C(C)C4=CC=CO4

Description

2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} is a complex organic compound characterized by its unique structure, which includes two furan rings connected by an ethane bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} typically involves the reaction of furan derivatives with ethane-1,1-diyl intermediates. The process may include steps such as:

Formation of Furan Derivatives: Starting with furan, various functional groups are introduced to form the desired furan derivatives.

Coupling Reaction: The furan derivatives are then coupled with ethane-1,1-diyl intermediates under specific conditions, such as the presence of catalysts and controlled temperatures.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding furan oxides.

Reduction: Reduction reactions may lead to the formation of reduced furan derivatives.

Substitution: Substitution reactions can introduce different functional groups into the furan rings.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reducing Agents: Including sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Catalysts: Palladium on carbon (Pd/C) or other metal catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan oxides, while reduction can produce reduced furan derivatives.

Scientific Research Applications

2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of polymers, resins, and other industrial products.

Mechanism of Action

The mechanism of action of 2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds

2,2’-[1,2-Ethanediylbis(oxy)]bis(furan): Similar structure but with different substituents.

2,2’-[1,2-Ethanediylbis(oxy)]bis(thiophene): Contains thiophene rings instead of furan.

2,2’-[1,2-Ethanediylbis(oxy)]bis(pyrrole): Pyrrole rings replace the furan rings.

Uniqueness

2,2’-(Ethane-1,1-diyl)bis{5-[1-(furan-2-yl)ethyl]furan} is unique due to its specific furan-based structure, which imparts distinct chemical and biological properties